N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-3-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H20N2O4S/c1-17(2)14(15-8-5-9-21-15)11-16-22(18,19)13-7-4-6-12(10-13)20-3/h4-10,14,16H,11H2,1-3H3
• InChI Key: GKYILEFGGKHETK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC=CC(=C1)OC)C2=CC=CO2
• Molecular Formula: C15H20N2O4S
• Molecular Weight: 324.4 g/mol

Description

N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-3-methoxybenzenesulfonamide, also known as Furasemide, is a sulfonamide derivative that has been synthesized and studied for its potential use as a diuretic agent. This compound has been found to have unique properties that make it a promising candidate for further research in the field of medicine and pharmacology.

Scientific Research Applications

Synthesis of New Heterocyclic Compounds

• Research has explored the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moieties. These compounds have potential applications in developing new materials and pharmaceuticals due to their unique structural features (Farag et al., 2011).

Anticancer Properties

• Novel compounds with furan structures have been synthesized and characterized, showing potential anticancer properties. The study on (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide highlights the compound's synthesis and its crystal structure, hinting at possible applications in cancer therapy (Zhang & Hu, 2010).

Inhibition of Leukotriene B4

• Derivatives of benzo[b]furan with anti-inflammatory and anticancer activities were prepared, showing strong inhibition of leukotriene B4, a mediator involved in inflammatory processes. This research suggests potential therapeutic applications for conditions involving excessive inflammation and cancer (Kuramoto et al., 2008).

Photolabile Polymers for DNA and Bacterial Cell Interactions

• A study introduced a novel cationic polymer that can switch from a cationic to a zwitterionic form upon light irradiation. This property is used for DNA condensation and release, as well as modulating antibacterial activity, showing applications in biotechnology and medicine (Sobolčiak et al., 2013).

Highly Fluorescent and Water Soluble Perylene Bisimide

• The synthesis of a highly water-soluble and fluorescent perylene bisimide derivative, with good solubility in water and other polar solvents, was reported. This compound has potential applications in the development of fluorescent dyes and sensors (Boobalan et al., 2012).

Photochromic Properties of Fulgides and Fulgimides

• Research on the synthesis of new heterocyclic fulgides and fulgimides demonstrates their photochromic properties with high stability to photodegradation. These compounds have potential applications in developing photoresponsive materials (Rybalkin et al., 2014).